2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-(3-bromo-4-methylphenyl)acetamide

• IUPAC Name: 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(3-bromo-4-methylphenyl)acetamide
• InChI: InChI=1S/C18H16BrN3O2S/c1-12-7-8-14(10-15(12)19)20-16(23)11-25-18-22-21-17(24-18)9-13-5-3-2-4-6-13/h2-8,10H,9,11H2,1H3,(H,20,23)
• InChI Key: KBMWATUXSRALDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(O2)CC3=CC=CC=C3)Br
• Molecular Formula: C18H16BrN3O2S
• Molecular Weight: 418.3 g/mol

Description

2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-(3-bromo-4-methylphenyl)acetamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-(3-bromo-4-methylphenyl)acetamide involves the inhibition of various enzymes and proteins. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation. The compound has also been found to inhibit the activity of various kinases, including protein kinase C (PKC), which is involved in cell signaling pathways.
Biochemical and Physiological Effects
2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-(3-bromo-4-methylphenyl)acetamide has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation. The compound has also been found to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been found to have antimicrobial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-(3-bromo-4-methylphenyl)acetamide in lab experiments is its potential as a drug candidate. The compound has been found to have various pharmacological properties, making it a potential candidate for drug development. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to use in certain assays.

Future Directions

There are several future directions for research on 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-(3-bromo-4-methylphenyl)acetamide. One potential direction is the development of analogs of the compound with improved pharmacological properties. Another direction is the study of the compound's mechanism of action in more detail, including its effects on specific enzymes and proteins. Additionally, the compound could be studied for its potential applications in other areas, such as neurodegenerative diseases and cardiovascular diseases.
Conclusion
2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-(3-bromo-4-methylphenyl)acetamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. The compound has been found to have anti-inflammatory, anti-cancer, and anti-microbial properties, making it a potential candidate for drug development. Future research on this compound could lead to the development of new drugs with improved pharmacological properties and potential applications in various areas of medicine.

Scientific Research Applications

2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-(3-bromo-4-methylphenyl)acetamide has been found to have potential applications in scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. The compound has been found to inhibit the activity of various enzymes and proteins, making it a potential candidate for drug development.